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Compound of Interest |

Compound Name: 6-Quinolinylmethanol
CAS No.: 100516-88-9
Cat. No.: B010661

Get Quote

Introduction: The Quinoline Scaffold and the
Strategic Role of 6-Quinolinylmethanol

The quinoline ring system, a fusion of benzene and pyridine rings, is a quintessential
"privileged scaffold" in medicinal chemistry.[1] Its derivatives are the cornerstone of numerous
therapeutic agents, exhibiting a vast spectrum of pharmacological activities including
antimalarial, anticancer, antimicrobial, and anti-inflammatory properties.[2][3][4][5] From the
historic antimalarial quinine to modern anticancer drugs, the quinoline nucleus is a testament to
nature's efficiency and a fertile ground for synthetic exploration.[6]

Within this important class of heterocycles, 6-Quinolinylmethanol emerges as a particularly
valuable and versatile starting material for drug discovery.[7] Its structure features the stable
quinoline core, which can be tailored for specific receptor interactions, and a reactive primary
alcohol (hydroxymethyl group) at the 6-position. This benzylic alcohol is a strategic functional
handle, poised for a variety of chemical transformations that allow for the construction of
diverse molecular libraries. This guide provides detailed protocols for the key transformations of
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6-quinolinylmethanol and illustrates their application in the synthesis of potent, bioactive
molecules for researchers in drug development.

Core Synthetic Transformations of 6-
Quinolinylmethanol

The hydroxymethyl group is a gateway to a multitude of more complex functionalities. The
following protocols detail three fundamental transformations: oxidation to the aldehyde,
conversion to a reactive halide, and esterification. These intermediates are central to building
novel bioactive candidates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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